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Abstract

This application note details a robust and sensitive method for the quantification of Bedaquiline
(BDQ) and its primary metabolite, N-monodesmethyl Bedaquiline (M2), in human plasma using
liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol is intended for
researchers, scientists, and drug development professionals involved in pharmacokinetic
studies, therapeutic drug monitoring, and clinical trials of Bedaquiline. The described method
utilizes a simple protein precipitation for sample preparation and has been validated for
linearity, accuracy, precision, and stability, demonstrating its suitability for high-throughput
analysis.

Introduction

Bedaquiline is a diarylquinoline antimycobacterial agent approved for the treatment of
multidrug-resistant tuberculosis (MDR-TB)[1]. It acts by inhibiting mycobacterial ATP synthase,
an essential enzyme for the energy production of Mycobacterium tuberculosis[2]. Due to its
exposure-dependent efficacy, monitoring plasma concentrations of Bedaquiline and its less
active M2 metabolite is crucial for optimizing treatment regimens and ensuring patient safety[1]
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[3]. This document provides a comprehensive protocol for the accurate and precise
quantification of Bedaquiline in human plasma.

Experimental
Materials and Reagents

» Bedaquiline reference standard

o Bedaquiline-D6 (internal standard, 1S)

o N-monodesmethyl Bedaquiline (M2) reference standard
o Acetonitrile (LC-MS grade)

e Methanol (LC-MS grade)

e Formic acid (LC-MS grade)

e Ammonium formate

e Human plasma (drug-free)

e Deionized water

Instrumentation

o Avalidated liquid chromatography-tandem mass spectrometry (LC-MS/MS) system equipped
with a triple quadrupole mass spectrometer and an electrospray ionization (ESI) source is
recommended.

e Analytical column: A reverse-phase C18 column, such as a Zodiac C18 (50 x 4.6 mm, 5 pum)
or equivalent, is suitable for separation[4].

Protocol
Standard and Quality Control (QC) Sample Preparation

e Stock Solutions (1 mg/mL): Prepare individual stock solutions of Bedaquiline and M2 by
dissolving the accurately weighed reference standards in methanol.
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« Internal Standard (IS) Stock Solution (1 mg/mL): Prepare a stock solution of Bedaquiline-D6
in methanol.

o Working Solutions: Prepare serial dilutions of the Bedaquiline and M2 stock solutions in
methanol:water (50:50, v/v) to create calibration standards and quality control (QC) samples.

e Spiking: Spike drug-free human plasma with the working solutions to achieve the desired
concentrations for the calibration curve and QC samples.

Sample Preparation (Protein Precipitation)

o Pipette 50 uL of plasma sample (calibration standard, QC, or unknown) into a
microcentrifuge tube.

Add 150 pL of the internal standard working solution (Bedaquiline-D6 in acetonitrile).

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge at 14,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

e Injection Volume: 5 uL

o Chromatographic and Mass Spectrometric Conditions: The following tables summarize the
recommended starting conditions. These may require optimization based on the specific
instrumentation used.

Data Presentation
Table 1: Chromatographic Conditions
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Parameter Condition

Column Zodiac C18 (50 x 4.6 mm, 5 um)[4]

Mobile Phase A 5 mM Ammonium formate in 0.1% formic acid[4]
Mobile Phase B Methanol[4]

Gradient Isocratic: 10% A, 90% B[4]

Flow Rate 1.0 mL/min[4]

Column Temperature 40 °C

Run Time Approximately 3 minutes

Table 2: Mass Spectrometer Settings (Multiple Reaction
Monitoring - MRM)

Precursor lon Product lon Dwell Time Collision
Analyte

(m/z) (m/z) (ms) Energy (eV)
Bedaquiline 555.2 524.2 200 35
M2 541.2 510.2 200 35
Bedaquiline-D6

561.2 530.2 200 35

(IS)

Note: lon transitions and collision energies should be optimized for the specific instrument
used.

Table 3: Method Validation Summary
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Parameter

Result

Linearity Range (Bedaquiline)

5-1800 ng/mL[4]

Correlation Coefficient (r?)

> 0.99[4]

Accuracy (% Bias)

Within +15% (+20% at LLOQ)

Precision (% CV)

< 15% (< 20% at LLOQ)

Recovery

> 85%

Lower Limit of Quantification (LLOQ)

5 ng/mL[4]

ble 4: Stabilitv of Bedaguiline | |

Stability (% of Initial

Condition Duration .
Concentration)
Bench-top (Room
24 hours > 85%
Temperature)
Autosampler (4 °C) 48 hours > 85%
Freeze-Thaw Cycles (-80 °C) 3 cycles > 85%
Long-term (-80 °C) 90 days = 85%
Visualizations
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Caption: Experimental workflow for Bedaquiline quantification.
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Discussion

The presented LC-MS/MS method provides a reliable and high-throughput approach for the
guantification of Bedaquiline and its M2 metabolite in human plasma. The simple protein
precipitation sample preparation method is efficient and cost-effective. The method has been
shown to be linear, accurate, precise, and robust, meeting the regulatory requirements for
bioanalytical method validation. This protocol can be readily implemented in clinical and
research laboratories for pharmacokinetic and therapeutic drug monitoring of Bedaquiline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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